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Compound of Interest

Compound Name: Indisperse

Cat. No.: B038167

Introduction: The term "Indisperse” was identified as the IndiSpense™ 30ml syringe delivery
system from Ultradent Products, Inc. This system is utilized for a variety of dental materials. In
the context of "setting time and working characteristics," the most relevant product available in
the IndiSpense system is Astringedent™, a 15.5% ferric sulfate hemostatic agent. For this
material, the "working characteristics" relate to its ability to achieve hemostasis, and the
"setting time" is the time required to stop bleeding. These application notes provide detailed
information and protocols for researchers, scientists, and drug development professionals on
the characteristics and use of Astringedent™ and the IndiSpense™ delivery system.

Working and Setting Characteristics of
Astringedent™

Astringedent™ is an aqueous solution of 15.5% ferric sulfate with a pH of approximately 1.0.[1]
[2][3] Its primary function is to achieve rapid and profound hemostasis. Unlike materials that
undergo a polymerization or hardening process, the "setting" of Astringedent™ is the
physiological process of stopping blood flow.

The hemostatic mechanism of Astringedent™ involves the chemical reaction of ferric and
sulfate ions with blood proteins. This reaction leads to the agglutination of these proteins,
forming plugs that mechanically seal the openings of cut capillaries.[4] This process is very
rapid, with hemostasis typically being achieved in seconds.[3][5]
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The IndiSpense™ Delivery System

The IndiSpense™ system consists of a large 30ml syringe that serves as a reservoir for
materials like Astringedent™. Its primary purpose is to facilitate the filling of smaller, single-use
1.2ml syringes for direct application to the patient. This system is designed to be cost-effective
and to help prevent cross-contamination by keeping the bulk material away from the immediate
treatment area.[6] The transfer of the material from the IndiSpense™ syringe to the smaller
syringe is a straightforward process that ensures no-waste, safe, and efficient chemical
transfer.[6]

Data Presentation

The following tables summarize the key quantitative data for Astringedent™ and the
IndiSpense™ system.

Table 1: Properties of Astringedent™ Hemostatic Agent

Property Value Source
Active Ingredient 15.5% Ferric Sulfate [11[3]
pH ~1.0 [1][2]
Form Aqueous Solution [1][2]

Recommended Application )
Ti Seconds to 1-3 minutes [4]
ime

Table 2: Characteristics of the IndiSpense™ Delivery System

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://en.ultradent.blog/2020/04/04/indispensable-ultradents-indispense-syringe-system
https://en.ultradent.blog/2020/04/04/indispensable-ultradents-indispense-syringe-system
https://www.clinicalresearchdental.com/products/ultradent-astringedent-15-5-percent-ferric-sulfate
https://www.ultradent.eu/products/categories/indirect-restorative/hemostatics/astringedent
https://www.clinicalresearchdental.com/products/ultradent-astringedent-15-5-percent-ferric-sulfate
https://nudent.co.th/product/astringedent/
https://www.clinicalresearchdental.com/products/ultradent-astringedent-15-5-percent-ferric-sulfate
https://nudent.co.th/product/astringedent/
https://www.jostchemical.com/papers/clinical-applications-of-ferric-sulfate-in-dentistry-a-narrative-review/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Characteristic Description Source

Volume 30ml [6]

Bulk storage and refilling of
Intended Use o _ [6]
smaller application syringes

Luer Lock connection for
Key Feature secure transfer to smaller [718]

syringes

Table 3: Reported Hemostasis Times for Ferric Sulfate Solutions in Animal Studies

] Mean Hemostasis
Ferric Sulfate

. Time (seconds * Animal Model Source
Concentration
SD)
15% 23.2+4.75 Rat Liver Laceration [9][10]
25% 145+34 Rat Liver Laceration [9][10]
50% 8+2.16 Rat Liver Laceration [9][10]

Experimental Protocols

Protocol 1: Clinical Application of Astringedent™ for
Hemostasis

This protocol describes the clinical application of Astringedent™ for controlling gingival sulcular
bleeding.

Materials:
e Astringedent™ in a 1.2ml syringe
o Metal Dento-Infusor™ tip

o Air/water syringe
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e Cotton rolls or other isolation materials

Procedure:

Isolate the treatment area to ensure a dry field.
o Attach a Metal Dento-Infusor™ tip to the 1.2ml syringe containing Astringedent™.
« Directly apply the Astringedent™ to the bleeding tissue within the gingival sulcus.

e Using the padded brush of the Dento-Infusor™ tip, firmly but gently burnish the
Astringedent™ solution against the bleeding tissue until the bleeding stops and no more
coagulum is formed.[1][11]

e Once hemostasis is achieved, apply a firm air/water spray to the area to remove the residual
coagulum and verify that profound hemostasis has been achieved.[1][11]

« If bleeding persists, repeat the application and burnishing steps.[1][11]

Protocol 2: Use of the IndiSpense™ Syringe System

This protocol outlines the procedure for safely and efficiently filling a 1.2ml application syringe
from a 30ml IndiSpense™ syringe.

Materials:

e 30ml IndiSpense™ syringe of Astringedent™

o Sterile, empty 1.2ml syringe with Luer Lock

Procedure:

* Remove the Luer Lock cap from the 30ml IndiSpense™ syringe.[7][8]

e Securely attach the empty 1.2ml syringe to the male threads of the IndiSpense™ syringe.[7]

[8]

+ While holding the connected syringes, depress the plunger of the IndiSpense™ syringe to
transfer the desired amount of Astringedent™ into the 1.2ml syringe. Guide the plunger of
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the 1.2ml syringe to the desired fill level.[7][8]

e Once the desired amount is transferred, separate the two syringes.

e Recap the IndiSpense™ syringe with its Luer Lock cap and store it according to the
manufacturer's instructions.[7][8]

e The filled 1.2ml syringe is now ready for the attachment of an application tip and use.

Protocol 3: In-Vivo Evaluation of Hemostatic Efficacy
(Animal Model)

This protocol is a general guideline for evaluating the hemostatic efficacy of Astringedent™ in a
controlled animal model, based on published studies.[9][10][12]

Materials:

Astringedent™ (15.5% Ferric Sulfate solution)

Control (e.g., sterile saline or standard suture)

Animal model (e.g., Wistar rats)

Surgical instruments for creating a standardized bleeding wound (e.g., scalpel)

Timer

Gauze

Procedure:

» Anesthetize the animal according to the approved institutional animal care and use
committee (IACUC) protocol.

o Create a standardized incision in a vascularized tissue (e.g., a 2 cm long and 0.5 cm deep
incision in the liver).[10][12]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://assets.ctfassets.net/wfptrcrbtkd0/72DCGvbZJ7Pce2kiHmhESR/b1982450f24c62f00754cc14157816a8/Ultra-Etch-Etchant-IFU-18005AR20.pdf
https://suredental.com/art/ultraetchtech.pdf
https://assets.ctfassets.net/wfptrcrbtkd0/72DCGvbZJ7Pce2kiHmhESR/b1982450f24c62f00754cc14157816a8/Ultra-Etch-Etchant-IFU-18005AR20.pdf
https://suredental.com/art/ultraetchtech.pdf
https://www.researchgate.net/publication/273338859_Use_of_Ferric_Sulfate_to_Control_Hepatic_Bleeding
https://pmc.ncbi.nlm.nih.gov/articles/PMC4362037/
http://ppj.phypha.ir/article-1-1011-fa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4362037/
http://ppj.phypha.ir/article-1-1011-fa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Immediately after the incision, start a timer and apply the test article (Astringedent™) or the
control to the bleeding site.

» Record the time until complete hemostasis is achieved (cessation of visible bleeding).
o For statistical validity, use a sufficient number of animals in each group (test and control).
» After the observation period, euthanize the animals according to the IACUC protocol.

» Tissue samples can be collected for histological analysis to evaluate tissue response to the
hemostatic agent.
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Caption: Mechanism of hemostasis by Astringedent™ (Ferric Sulfate).

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b038167?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

30ml IndiSpense™ Syringe

Fill 1.2ml Application Syringe

Attach Dento-Infusor™ Tip

Clinical Procedure

Isolate Treatment Area

'

Apply Astringedent™ to Bleeding Site

Burnish with Dento-Infusor™ Tip

Bleeding Persists

Check for Hemostasis

emostasis Achieved

Rinse and Dry Area

Proceed with Dental Procedure

Click to download full resolution via product page

Caption: Clinical workflow for Astringedent™ application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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